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Compound of Interest

Compound Name: 5-Methyl-4-octanone

Cat. No.: B13107709 Get Quote

Disclaimer: Publicly available information on the specific application of 5-Methyl-4-octanone in

fragrance development is limited. The following application notes and protocols are based on

established principles of fragrance evaluation and may utilize data from structurally similar

compounds as illustrative examples.

Introduction
5-Methyl-4-octanone is an aliphatic ketone with potential applications in the fragrance

industry. Its chemical structure suggests it may contribute to the fruity, green, or fatty notes

within a fragrance composition. The evaluation of a new fragrance ingredient like 5-Methyl-4-
octanone involves a systematic assessment of its olfactory characteristics, performance, and

stability. These notes provide a framework for researchers and perfumers to explore the

potential of this molecule.

Physicochemical Properties of 5-Methyl-4-octanone
A summary of the key physicochemical properties of 5-Methyl-4-octanone is presented below.

This data is essential for formulation, stability testing, and regulatory compliance.
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Property Value

Chemical Name 5-Methyl-4-octanone

CAS Number 6175-51-5

Molecular Formula C₉H₁₈O

Molecular Weight 142.24 g/mol

Appearance Colorless liquid (predicted)

Boiling Point Not available

Vapor Pressure Not available

Solubility
Predicted to be soluble in ethanol and other

common fragrance solvents

Olfactory Profile
Direct sensory data for 5-Methyl-4-octanone is not readily available in the public domain.

However, the olfactory profile of a structurally similar isomer, 7-Methyl-4-octanone, can provide

valuable insights into the potential odor characteristics of 5-Methyl-4-octanone. The following

table summarizes the reported odor profile for 7-Methyl-4-octanone.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b13107709?utm_src=pdf-body
https://www.benchchem.com/product/b13107709?utm_src=pdf-body
https://scent.vn/en/pages/compound/7-methyl-4-octanone-3329
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13107709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Odor Facet Perceived Intensity (%) Description

Fruity 86.61
Suggests potential for sweet,

ripe fruit notes.

Herbal 76.29
Implies green, leafy, or

aromatic undertones.

Ketonic 47.68

A characteristic sharp, slightly

medicinal or nail-polish-like

scent common to ketones.

Sweet 44.04

Contributes to the overall

pleasantness and warmth of

the fragrance.

Minty 42.90 A cool, refreshing aspect.

Green 40.63
Evokes the scent of freshly cut

grass or leaves.

Cheesy 40.41

A fatty, slightly sour note that

can add complexity at low

concentrations.

Oily 36.75 A fatty or waxy character.

Spicy 35.59
Suggests warm, aromatic

spice notes.

Earthy 30.86 A soil-like or musty character.

Experimental Protocols
The following protocols outline the standard methodologies for the comprehensive evaluation

of a new fragrance ingredient such as 5-Methyl-4-octanone.

Sensory Analysis Protocol
Objective: To determine the olfactory profile, odor threshold, and intensity of 5-Methyl-4-
octanone.
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Materials:

5-Methyl-4-octanone (high purity)

Odor-free solvent (e.g., ethanol, diethyl phthalate)

Glass smelling strips

Odor-free sample vials

Trained sensory panel (8-12 panelists)

Procedure:

Preparation of Dilutions: Prepare a series of dilutions of 5-Methyl-4-octanone in the chosen

solvent (e.g., 10%, 1%, 0.1%, 0.01% w/w).

Odor Profile Evaluation:

Dip smelling strips into each dilution.

Allow the solvent to evaporate for a few seconds.

Present the smelling strips to the sensory panel in a well-ventilated, odor-free room.

Panelists describe the perceived odor using a standardized vocabulary of descriptors.

Record the evolution of the scent over time (top, middle, and base notes).

Odor Threshold Determination:

Prepare a wider range of dilutions in a geometric progression (e.g., starting from 1 ppm

and decreasing).

Use a forced-choice method (e.g., triangular test) where panelists are presented with three

samples, two of which are blanks (solvent only) and one contains the odorant.

The threshold is defined as the concentration at which a statistically significant portion of

the panel can correctly identify the scented sample.
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Intensity Assessment:

Panelists rate the perceived odor intensity of different concentrations on a labeled

magnitude scale (LMS) or a visual analog scale (VAS).

Sample Preparation

Sensory Evaluation Data Analysis

Prepare Dilutions

Odor Profile

Odor Threshold

Intensity Assessment

Compile Descriptors

Calculate Threshold

Analyze Intensity Ratings

Click to download full resolution via product page

Sensory Analysis Workflow

Gas Chromatography-Olfactometry (GC-O) Protocol
Objective: To identify the specific odor-active compounds in a sample of 5-Methyl-4-octanone
and to characterize their individual scent contributions. This is particularly useful for assessing

the purity of the sample and identifying any trace impurities that may impact the overall odor.

Materials:

Gas chromatograph with a flame ionization detector (FID) and an olfactory detection port

(ODP)

Appropriate GC column (e.g., polar or non-polar capillary column)

High-purity helium or hydrogen as carrier gas
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5-Methyl-4-octanone sample

Trained human assessor

Procedure:

Sample Preparation: Prepare a dilute solution of 5-Methyl-4-octanone in a suitable volatile

solvent.

GC-FID/O Analysis:

Inject the sample into the GC. The effluent from the column is split between the FID and

the ODP.

The human assessor sniffs the effluent from the ODP and provides a description of the

odor and its intensity at the time of elution.

The FID provides a chromatogram showing the chemical composition of the sample.

Data Correlation: Correlate the retention times of the peaks on the FID chromatogram with

the odor events recorded by the assessor to identify the odor contribution of each

component.

Sample Injection GC Separation Column Effluent Split

FID Detection

Olfactory Port

Data Acquisition Data Correlation

Click to download full resolution via product page

Gas Chromatography-Olfactometry Workflow

Stability and Performance Testing Protocol
Objective: To evaluate the stability and performance of 5-Methyl-4-octanone in various

consumer product bases.
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Materials:

5-Methyl-4-octanone

Product bases (e.g., ethanol for fine fragrance, lotion base, soap base, shampoo base)

Control samples (product base without the fragrance ingredient)

Accelerated stability chambers (with controlled temperature and light)

Headspace GC-MS for chemical analysis

Sensory panel

Procedure:

Formulation: Incorporate 5-Methyl-4-octanone into the different product bases at a typical

concentration (e.g., 0.1-2%).

Accelerated Stability Testing:

Store the formulated products under various conditions (e.g., 40°C, 75% relative humidity;

exposure to UV light) for a period of up to 12 weeks.

At regular intervals (e.g., 2, 4, 8, 12 weeks), evaluate the samples for any changes in

color, pH, viscosity, and odor.

Use Headspace GC-MS to analyze the chemical stability of 5-Methyl-4-octanone in the

base.

Performance Evaluation:

Assess the substantivity (longevity) of the fragrance on skin or fabric.

Evaluate the diffusion (sillage) of the fragrance from the product base.

A sensory panel can be used to rate these performance attributes over time.
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Formulation

Accelerated Stability Performance Evaluation
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Physical & Chemical Analysis Sensory Analysis
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Stability and Performance Testing Workflow

Potential Applications in Fragrance Compositions
Based on the predicted and analogous olfactory data, 5-Methyl-4-octanone could be a

versatile ingredient in various fragrance types:

Fruity Accords: To enhance the juiciness and ripeness of apple, pear, and tropical fruit notes.

Green and Herbal Compositions: To add a natural, leafy, and slightly sharp character.

Floral Bouquets: To provide a novel twist and a modern, slightly edgy facet to white floral or

rose accords.

Gourmand Fragrances: At low concentrations, the potential cheesy or fatty notes could add a

creamy, buttery, or nutty complexity.
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Further research and sensory evaluation are required to fully elucidate the potential and

optimal applications of 5-Methyl-4-octanone in the art of perfumery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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